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Introduction

AST-120 is an oral adsorbent that consists of spherical carbon patrticles. It is utilized in
preclinical research, particularly in rodent models of chronic kidney disease (CKD), to
investigate its efficacy in adsorbing uremic toxins. In the intestines, AST-120 adsorbs low-
molecular-weight compounds such as indole and p-cresol, which are precursors to the uremic
toxins indoxyl sulfate (IS) and p-cresyl sulfate (PCS), respectively.[1] By reducing the systemic
levels of these toxins, AST-120 is studied for its potential to ameliorate the progression of CKD
and its associated complications.[1][2][3] These application notes provide a comprehensive
overview of the dosage and administration of AST-120 in mice for preclinical research
applications.

Quantitative Data Summary

The following tables summarize the dosages of AST-120 used in various mouse models of
chronic kidney disease.

Table 1: AST-120 Dosage Regimens in Murine Models
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Table 2: Effects of AST-120 on Uremic Toxin Levels in a Mouse Model of Renal Failure
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Fold Increase in IS (RF vs.

Percent Reduction in IS

Organ .

Control) with AST-120
Kidney 10.8 41.6% (p <0.01)
Muscle 6.2 35.2% (p < 0.05)
Brain 184 Not significant
Heart 18.9 Not significant
Spleen 13.3 46.4% (p < 0.05)
Testis 11.6 36.8% (p < 0.01)

(Data adapted from a study on

a mouse model of renal failure

(RF)).[1]

Experimental Protocols

Protocol 1: Oral Administration of AST-120 via Dosed

Feed

This protocol is suitable for long-term studies where continuous administration of AST-120 is

required.

Materials:

AST-120 powder

Precision balance

Blender or mixer

Pellet maker (optional)

Standard mouse chow powder

Animal housing with ad libitum access to food and water
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Procedure:

e Dose Calculation: Determine the target dose of AST-120, typically expressed as a
percentage of the feed weight (e.g., 4% w/w or 8% wi/w).[3]

o Preparation of Dosed Feed: a. Weigh the required amount of AST-120 and powdered
standard mouse chow. b. Thoroughly mix the AST-120 and chow powder in a blender or
mixer to ensure a homogenous distribution. c. If desired, use a pellet maker to create pellets
from the mixed powder. Alternatively, provide the powdered mixture in a suitable feeder.

o Administration: a. House the mice in cages with free access to the AST-120-containing feed
and water. b. Monitor food consumption and the body weight of the animals regularly to
ensure adequate intake and to detect any potential adverse effects.[4]

o Duration: Continue the administration for the duration specified in the experimental design.

Protocol 2: Oral Gavage Administration of AST-120

This protocol is suitable for studies requiring precise and intermittent dosing of AST-120.

Materials:

AST-120 powder

» Vehicle (e.qg., sterile water, 0.5% carboxymethyl cellulose)
» Precision balance

 \ortex mixer or sonicator

e Animal gavage needles (20-22 gauge, with a ball tip)

e Syringes (1 mL)

e Animal scale

Procedure:
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Preparation of AST-120 Suspension: a. Weigh the required amount of AST-120 based on the
desired dose (e.g., in mg/kg) and the body weight of the mice. b. Suspend the AST-120
powder in the chosen vehicle. c. Vortex or sonicate the suspension to ensure it is
homogenous before each administration.

Animal Handling and Restraint: a. Gently restrain the mouse to prevent movement during the
procedure.[5]

Administration: a. Draw the calculated volume of the AST-120 suspension into a syringe
fitted with a gavage needle. b. Carefully insert the gavage needle into the mouse's mouth,
passing it over the tongue and down the esophagus into the stomach.[5] c. Slowly administer
the suspension. d. Carefully withdraw the gavage needle.

Post-Administration Monitoring: a. Observe the animal for any signs of distress or injury after
the procedure.

Visualizations
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Caption: Experimental workflow for evaluating AST-120 efficacy in a murine CKD model.
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Caption: Indirect mechanism of action of AST-120 in reducing uremic toxin-induced cellular
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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